Cas no 1806472-33-2 (1-(4-Bromo-3-(fluoromethoxy)phenyl)-2-chloropropan-1-one)

• Product Name: 1-(4-Bromo-3-(fluoromethoxy)phenyl)-2-chloropropan-1-one
• CAS No: 1806472-33-2
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 4978165
• Update Time: 2025-11-07

1-(4-Bromo-3-(fluoromethoxy)phenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-(fluoromethoxy)phenyl)-2-chloropropan-1-one

• Inchi： 1S/C10H9BrClFO2/c1-6(12)10(14)7-2-3-8(11)9(4-7)15-5-13/h2-4,6H,5H2,1H3
• InChI Key： DTIJABHVIDTSGU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OCF)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 1-(4-Bromo-3-(fluoromethoxy)phenyl)-2-chloropropan-1-one

1-(4-Bromo-3-(fluoromethoxy)phenyl)-2-chloropropan-1-one: A Comprehensive Overview

The compound with CAS No. 1806472-33-2, commonly referred to as 1-(4-Bromo-3-(fluoromethoxy)phenyl)-2-chloropropan-1-one, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a fluoromethoxy group, and a chlorinated ketone moiety. These functional groups contribute to its versatile chemical properties and make it an essential component in modern chemical synthesis.

The synthesis of 1-(4-Bromo-3-(fluoromethoxy)phenyl)-2-chloropropan-1-one involves a series of intricate organic reactions. Researchers have employed various methodologies, including nucleophilic aromatic substitution and Friedel-Crafts acylation, to achieve the desired product. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for industrial and academic use.

One of the most notable applications of this compound is in the field of medicinal chemistry. The presence of the bromine and fluoromethoxy groups provides excellent bioavailability and pharmacokinetic properties, making it a promising candidate for drug development. Studies have shown that this compound exhibits potent activity against various enzymes and receptors, highlighting its potential in treating diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, 1-(4-Bromo-3-(fluoromethoxy)phenyl)-2-chloropropan-1-one has found utility in materials science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with enhanced mechanical and thermal properties. These materials are being explored for use in advanced composites and high-performance coatings.

Recent research has also focused on the environmental impact of this compound. Scientists have investigated its biodegradation pathways and toxicity profiles to ensure its safe handling and disposal. Findings indicate that under controlled conditions, the compound can be effectively metabolized by microbial communities, reducing its environmental footprint.

In conclusion, 1-(4-Bromo-3-(fluoromethoxy)phenyl)-2-chloropropan-1-one (CAS No. 1806472-33-2) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.